Cas no 943760-20-1 (3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide)

• Product Name: 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide
• CAS No: 943760-20-1
• MF: C₁₀H₈N₂O₃
• MW: 204.18212223053
• CID: 5235775
• PubChem ID: 54725789
• Update Time: 2025-09-27

3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Quinolinecarboxamide, 1,4-dihydro-3-hydroxy-4-oxo-
• 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide

• Inchi： 1S/C10H8N2O3/c11-10(15)7-9(14)8(13)5-3-1-2-4-6(5)12-7/h1-4,14H,(H2,11,15)(H,12,13)
• InChI Key： CLFOIAUIYQFDCM-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(=O)C(O)=C1C(N)=O

Additional information on 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide

Introduction to 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide (CAS No. 943760-20-1)

The compound 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide (CAS No. 943760-20-1) represents a significant area of interest in the field of medicinal chemistry and pharmacology. This heterocyclic derivative, characterized by its quinoline backbone with hydroxyl and carbonyl functional groups, has garnered attention due to its potential biological activities and structural versatility. The quinoline scaffold is well-documented for its role in various therapeutic applications, including antimicrobial, antimalarial, and anticancer agents. The specific modifications present in 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide contribute to its unique chemical properties and biological interactions.

In recent years, the exploration of quinoline derivatives has been revitalized by their demonstrated efficacy against drug-resistant pathogens and their ability to modulate complex biological pathways. The presence of a hydroxyl group at the 3-position and a carbonyl group at the 4-position introduces reactive sites that can be exploited for further chemical modifications, enabling the synthesis of novel analogs with enhanced pharmacological profiles. This compound has been studied in the context of developing new treatments for infectious diseases and chronic disorders, where its structural features offer promising starting points for drug discovery.

One of the most compelling aspects of 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide is its potential to interact with biological targets such as enzymes and receptors. The quinoline ring system is known to exhibit binding affinity for a variety of proteins involved in critical metabolic and signaling pathways. For instance, derivatives of this nature have been investigated for their ability to inhibit kinases and other enzymes implicated in cancer progression. The carboxamide functional group at the 2-position further enhances its capacity for hydrogen bonding interactions, which is crucial for achieving high affinity binding to biological macromolecules.

Recent advancements in computational chemistry have facilitated the rapid design and optimization of quinoline-based compounds like 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide. Molecular docking studies have revealed that this molecule can effectively engage with target proteins through multiple binding modes, suggesting its versatility as a lead compound. Additionally, structure-based drug design approaches have been employed to refine its scaffold, improving both potency and selectivity. These computational techniques have accelerated the drug discovery process, allowing researchers to predict and validate the biological activity of such compounds with greater precision.

The synthesis of 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide involves multi-step organic transformations that highlight the synthetic flexibility of the quinoline core. Key synthetic strategies include cyclization reactions to form the heterocyclic ring system, followed by functional group interconversions to introduce the hydroxyl and carbonyl moieties. Modern synthetic methodologies have also enabled greener approaches, reducing waste and improving yields through catalytic processes and solvent-free reactions. These innovations align with the growing emphasis on sustainable chemistry practices in pharmaceutical research.

Beyond its therapeutic potential, 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide has been explored for its role in chemical biology studies. Its ability to modulate cellular processes makes it a valuable tool for investigating signaling pathways and disease mechanisms. Researchers have utilized this compound in high-throughput screening assays to identify new bioactive molecules and understand their mode of action at a molecular level. Such studies not only contribute to our fundamental understanding of biology but also provide critical insights for developing next-generation therapeutics.

The future direction of research on 3-hydroxy-4-oxo-1,4-dihydroquinoline-2-carboxamide is likely to focus on expanding its therapeutic applications through structural diversification. By incorporating additional functional groups or exploring different substitution patterns on the quinoline ring, scientists aim to develop derivatives with improved pharmacokinetic properties and reduced side effects. Furthermore, preclinical studies are expected to provide further validation of its potential as a lead compound for treating various diseases.

In conclusion,3-hydroxy-4-oxo-l ,4-dihydroquinoline-z-carboxamide (CAS No .943760 -20 -1 ) stands as a noteworthy compound in medicinal chemistry ,with its unique structural features offering numerous opportunities for therapeutic development . Its potential applications in treating infectious diseases ,cancer ,and other chronic disorders ,combined with advances in synthetic methodologies ,make it a promising candidate for further investigation . As research continues ,this molecule is poised to contribute significantly to our arsenal against human disease . p>